Cas no 1824023-17-7 ([1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine)

• Product Name: [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine
• CAS No: 1824023-17-7
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 5895256
• PubChem ID: 129964851
• Update Time: 2025-06-22

[1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1824023-17-7
• [1-(5-bromopyridin-3-yl)cyclohexyl]methanamine
• EN300-1915620
• [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine

• Inchi： 1S/C12H17BrN2/c13-11-6-10(7-15-8-11)12(9-14)4-2-1-3-5-12/h6-8H,1-5,9,14H2
• InChI Key： BTPSFZQABVOWSB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine

Introduction to [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine (CAS No. 1824023-17-7)

[1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1824023-17-7, represents a fusion of two distinct chemical moieties: a brominated pyridine ring and a cyclohexylamine side chain. Such structural motifs are often explored for their ability to interact with biological targets in novel ways, making this compound a subject of intense research interest.

The bromopyridine moiety is particularly noteworthy, as halogenated pyridines are known for their versatility in medicinal chemistry. The presence of a bromo atom at the 5-position of the pyridine ring not only enhances the compound's lipophilicity but also introduces a site for further functionalization through cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which can be tailored to optimize pharmacokinetic properties and target specificity.

Complementing the 5-bromopyridin-3-yl group is the cyclohexylmethanamine component. The cyclohexyl group provides a bulky,sterically hindered environment, which can be strategically employed to modulate binding interactions with biological targets. This steric bulk may help in reducing off-target effects by improving selectivity. Meanwhile, the amine functionality serves as a versatile handle for further derivatization, allowing chemists to introduce additional pharmacophores or improve solubility characteristics.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutics. The combination of pyridine and cyclohexane rings in [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine positions it as a promising scaffold for exploring novel mechanisms of action. For instance, studies have shown that similar bromopyridine-containing compounds exhibit inhibitory activity against various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, cancer, and neurological disorders.

One particularly exciting area of research involves the use of this compound as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The bromo atom on the pyridine ring facilitates Suzuki-Miyaura cross-coupling reactions, enabling the introduction of aryl groups that can interact with kinase active sites. Such modifications have been successfully employed to enhance binding affinity and selectivity, leading to more effective inhibitors.

In addition to its kinase inhibition potential, [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine has been explored for its antimicrobial properties. Preliminary studies indicate that compounds containing brominated pyridine moieties can disrupt bacterial cell membranes or inhibit essential metabolic pathways. The cyclohexylamine moiety may further contribute to these effects by enhancing membrane permeability or interfering with bacterial protein synthesis. These findings open up new avenues for developing novel antibiotics to combat resistant strains.

The synthesis of [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the bromination of a pyridine derivative followed by nucleophilic substitution with a cyclohexylamine precursor. Advanced techniques such as palladium-catalyzed cross-coupling reactions ensure high yields and purity, which are essential for pharmaceutical applications. These synthetic strategies not only highlight the compound's accessibility but also demonstrate its feasibility for large-scale production.

As research progresses, the therapeutic potential of [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine continues to expand. Collaborative efforts between chemists and biologists are crucial in elucidating its mechanism of action and identifying optimal drug-like properties. High-throughput screening campaigns are being conducted to evaluate its activity against a wide range of biological targets, ensuring that its full potential is realized in future drug development pipelines.

The compound's structural versatility also makes it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine interacts with specific proteins or enzymes. This approach allows for rapid optimization of lead compounds, reducing the time and cost associated with traditional drug discovery processes.

In conclusion, [1-(5-Bromopyridin-3-yl)cyclohexyl]methanamine (CAS No. 1824023-17-7) is a multifaceted compound with significant promise in pharmaceutical research. Its unique combination of structural features positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As our understanding of its biological activities and synthetic pathways continues to grow, so too will its impact on future drug development efforts.